![molecular formula C11H15Cl2NO4S B4982758 2,5-dichloro-4-methoxy-N-(3-methoxypropyl)benzenesulfonamide](/img/structure/B4982758.png)
2,5-dichloro-4-methoxy-N-(3-methoxypropyl)benzenesulfonamide
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Description
2,5-dichloro-4-methoxy-N-(3-methoxypropyl)benzenesulfonamide, also known as DIDS, is a sulfonamide compound commonly used in scientific research. DIDS is a potent inhibitor of chloride channels and has been shown to affect various physiological processes.
Mechanism of Action
Target of Action
Sulfonamides are generally known to inhibit bacterial enzymes, particularly those involved in the synthesis of folic acid, an essential nutrient for bacterial growth and reproduction .
Mode of Action
Sulfonamides, in general, are structural analogs of para-aminobenzoic acid (PABA), a substrate of the enzyme dihydropteroate synthetase involved in folic acid synthesis. They competitively inhibit this enzyme, thereby blocking the synthesis of folic acid in bacteria .
Biochemical Pathways
By inhibiting folic acid synthesis, sulfonamides can disrupt bacterial dna synthesis, as folic acid is a precursor to nucleotides in the dna molecule .
Result of Action
As a sulfonamide, it is expected to inhibit bacterial growth by disrupting folic acid synthesis and, consequently, dna synthesis .
Properties
IUPAC Name |
2,5-dichloro-4-methoxy-N-(3-methoxypropyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15Cl2NO4S/c1-17-5-3-4-14-19(15,16)11-7-8(12)10(18-2)6-9(11)13/h6-7,14H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWEGPIJSKBCTAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNS(=O)(=O)C1=C(C=C(C(=C1)Cl)OC)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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